Cas no 342882-96-6 (tert-butyl N-(4-amino-2-chlorophenyl)carbamate)

• Product Name: tert-butyl N-(4-amino-2-chlorophenyl)carbamate
• CAS No: 342882-96-6
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD09953031
• CID: 2187163
• PubChem ID: 53439150
• Update Time: 2025-04-21

tert-butyl N-(4-amino-2-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-amino-2-chlorophenylcarbamate
• tert-butyl N-(4-amino-2-chlorophenyl)carbamate
• (4-Amino-2-chloro-phenyl)-carbamic acid tert-butyl ester
• DTXSID50701757
• SCHEMBL22535137
• SB36721
• 342882-96-6
• MFCD09953031
• tert-Butyl (4-amino-2-chlorophenyl)carbamate
• (4-Amino-2-chloro-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• DB-266933
• AKOS022364437
• EN300-1879657
• tert-Butyl(4-amino-2-chlorophenyl)carbamate
• CS-0342333
• AB3289
• AS-44700

• MDL： MFCD09953031
• Inchi： 1S/C11H15ClN2O2/c1-11(2,3)16-10(15)14-9-5-4-7(13)6-8(9)12/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： ZTEZNBVRPGNNBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

tert-butyl N-(4-amino-2-chlorophenyl)carbamate Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：